N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide

• IUPAC Name: N-[3-(dimethylamino)propyl]-3-(naphthalen-2-yloxymethyl)benzamide
• InChI: InChI=1S/C23H26N2O2/c1-25(2)14-6-13-24-23(26)21-10-5-7-18(15-21)17-27-22-12-11-19-8-3-4-9-20(19)16-22/h3-5,7-12,15-16H,6,13-14,17H2,1-2H3,(H,24,26)
• InChI Key: WCKWGVKRFUJPIM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)C1=CC=CC(=C1)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol

Description

N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide, also known as DPBA, is a chemical compound that has recently gained attention in the field of scientific research. DPBA is a selective antagonist of the muscarinic acetylcholine receptor M1, which is involved in various physiological processes such as cognition, memory, and learning. In

Mechanism of Action

N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide acts as a selective antagonist of the muscarinic acetylcholine receptor M1, which is a G protein-coupled receptor that is widely distributed in the central nervous system and peripheral tissues. M1 receptor activation leads to the activation of phospholipase C and the production of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn activate downstream signaling pathways. N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide binds to the M1 receptor and prevents the binding of acetylcholine, the endogenous ligand, thereby inhibiting M1 receptor activation and downstream signaling.
Biochemical and physiological effects:
N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has been shown to have various biochemical and physiological effects, depending on the specific experimental conditions. For example, N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has also been shown to inhibit insulin secretion in pancreatic beta cells and to improve glucose tolerance in animal models of diabetes. N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has several advantages for lab experiments, including its high selectivity for the M1 receptor, its solubility in organic solvents, and its stability under various experimental conditions. However, N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide also has some limitations, such as its relatively low potency compared to other M1 receptor antagonists, its potential off-target effects on other muscarinic receptor subtypes, and its limited bioavailability in vivo.

Future Directions

There are several future directions for research on N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide and the muscarinic acetylcholine receptor M1. One direction is to investigate the potential therapeutic applications of N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide in various diseases, such as Alzheimer's disease, schizophrenia, and diabetes. Another direction is to develop more potent and selective M1 receptor antagonists that can overcome the limitations of N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide. Finally, further studies are needed to elucidate the downstream signaling pathways and physiological functions of the M1 receptor in different tissues and cell types.

Synthesis Methods

The synthesis of N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide involves several steps, including the preparation of 3-(dimethylamino)propylamine, 2-naphthol, and benzoyl chloride. These three compounds are then reacted together to form N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide. The yield of N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide can be improved by optimizing the reaction conditions, such as temperature, solvent, and reaction time. N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide can be obtained as a white or off-white powder, which is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Scientific Research Applications

N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has been widely used in scientific research to investigate the role of the muscarinic acetylcholine receptor M1 in various physiological and pathological processes. For example, N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has been used to study the cognitive impairments associated with Alzheimer's disease, schizophrenia, and Parkinson's disease. N-[3-(dimethylamino)propyl]-3-[(2-naphthyloxy)methyl]benzamide has also been used to investigate the effects of M1 receptor activation on insulin secretion in pancreatic beta cells and on the regulation of glucose metabolism in the liver.